18-Pentatriacontanone
Overview
Description
18-Pentatriacontanone is an organic compound with the molecular formula C35H70O . It is also known by other names such as Di-n-heptadecyl ketone, Diheptadecyl ketone, Heptadecyl ketone, Stearone, Stearyl ketone, and Di-stearyl ketone . It is used as an antiblocking agent and also finds use in pharmaceutical intermediate and chemical research .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a long hydrocarbon chain with a ketone functional group at one end . The IUPAC Standard InChI for this compound is InChI=1S/C35H70O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(36)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-34H2,1-2H3
.
Chemical Reactions Analysis
The ketonization of stearic acid was investigated in a stainless steel reactor under catalyst-free conditions. The reaction was selective towards the formation of this compound following quasi-zero kinetics .
Physical and Chemical Properties Analysis
This compound is a white crystalline solid that is insoluble in water but soluble in organic solvents such as chloroform, benzene, and ether . It is stable to high temperatures, acids, and alkalies . The molecular weight of this compound is 506.9297 .
Scientific Research Applications
Ketonization of Stearic Acid
Research demonstrates the effective ketonization of stearic acid in a stainless steel reactor under catalyst-free conditions, resulting in the formation of 18-pentatriacontanone. This study, highlighting the reaction mechanism, offers valuable insights into the efficient production of this compound (Murzin et al., 2018).
Molecular Orientation at Liquid–Graphite Interface
A study on the molecular orientations of this compound monolayers adsorbed on graphite surfaces reveals significant findings. Scanning tunneling microscopy was used to analyze the orientation changes under different electrical biases, indicating control over molecule orientations at the liquid–solid interface, an essential aspect for materials science (Hibino & Tsuchiya, 2014).
Radiopharmaceutical Applications
This compound's potential in radiopharmaceutical applications is evident from studies like the development of [18F]setoperone, a high-affinity antagonist for serotonin-2 receptors used in positron emission tomography (PET) imaging. This highlights its role in advanced medical imaging and diagnostics (Blin et al., 1988).
Safety and Hazards
The safety data sheet for 18-Pentatriacontanone suggests that it poses no health hazard and would offer no hazard beyond that of ordinary combustible materials . It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye . Personal protective equipment and chemical impermeable gloves should be worn when handling this compound .
Properties
IUPAC Name |
pentatriacontan-18-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C35H70O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(36)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-34H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMCJFWXGXUEHFD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)CCCCCCCCCCCCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C35H70O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2060125 | |
Record name | 18-Pentatriacontanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2060125 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
506.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
504-53-0 | |
Record name | 18-Pentatriacontanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=504-53-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Diheptadecyl ketone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000504530 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Stearone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=83612 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 18-Pentatriacontanone | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 18-Pentatriacontanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2060125 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Pentatriacontan-18-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.267 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | STEARONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7IN8GA6M68 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is 18-Pentatriacontanone and where has it been found?
A1: this compound is a long-chain aliphatic ketone. It has been identified as a constituent of the fruit extract of Momordica cochinchinensis, a plant used in traditional Mongolian medicine. []
Q2: What is the structural characterization of this compound?
A2: Unfortunately, the provided research excerpts do not contain detailed spectroscopic data for this compound. Based on its name, we can deduce the following:
Q3: Are there any known applications or biological activities of this compound?
A3: The provided research excerpts focus primarily on the isolation and identification of this compound from Momordica cochinchinensis. [] They do not provide information about its potential applications or biological activities. Further research is needed to explore these aspects.
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